Cas no 2763890-00-0 ((4R)-2,2-dimethyl-3-[(prop-2-en-1-yloxy)carbonyl]-1,3-oxazolidine-4-carboxylic acid)

• Product Name: (4R)-2,2-dimethyl-3-[(prop-2-en-1-yloxy)carbonyl]-1,3-oxazolidine-4-carboxylic acid
• CAS No: 2763890-00-0
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 5561572
• PubChem ID: 165999225
• Update Time: 2025-06-13

(4R)-2,2-dimethyl-3-[(prop-2-en-1-yloxy)carbonyl]-1,3-oxazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-2,2-dimethyl-3-[(prop-2-en-1-yloxy)carbonyl]-1,3-oxazolidine-4-carboxylic acid
• 2763890-00-0
• EN300-37342947

• Inchi： 1S/C10H15NO5/c1-4-5-15-9(14)11-7(8(12)13)6-16-10(11,2)3/h4,7H,1,5-6H2,2-3H3,(H,12,13)/t7-/m1/s1
• InChI Key： IXRBNSDCUXILEF-SSDOTTSWSA-N
• SMILES： O1C[C@H](C(=O)O)N(C(=O)OCC=C)C1(C)C

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.1Ų

Additional information on (4R)-2,2-dimethyl-3-[(prop-2-en-1-yloxy)carbonyl]-1,3-oxazolidine-4-carboxylic acid

Latest Research Insights on (4R)-2,2-dimethyl-3-[(prop-2-en-1-yloxy)carbonyl]-1,3-oxazolidine-4-carboxylic acid (CAS: 2763890-00-0)

In recent years, the compound (4R)-2,2-dimethyl-3-[(prop-2-en-1-yloxy)carbonyl]-1,3-oxazolidine-4-carboxylic acid (CAS: 2763890-00-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral oxazolidine derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics. The unique structural features of this compound, including its oxazolidine ring and propenyloxycarbonyl group, make it a versatile building block for drug discovery and medicinal chemistry applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of (4R)-2,2-dimethyl-3-[(prop-2-en-1-yloxy)carbonyl]-1,3-oxazolidine-4-carboxylic acid as a precursor for the synthesis of protease inhibitors. The researchers demonstrated that this compound could be efficiently converted into various peptidomimetics with enhanced stability and bioavailability. The study highlighted the compound's ability to maintain chiral integrity during synthetic transformations, which is crucial for the development of enantiomerically pure pharmaceuticals.

Another significant advancement was reported in ACS Chemical Biology (2024), where scientists utilized this oxazolidine derivative to develop a new class of covalent inhibitors targeting SARS-CoV-2 main protease. The propenyloxycarbonyl moiety was found to participate in selective Michael addition reactions with cysteine residues in the viral protease, leading to potent antiviral activity. This research opens new avenues for developing broad-spectrum antiviral agents against emerging coronaviruses.

From a synthetic chemistry perspective, recent work in Organic Letters (2023) has optimized the large-scale production of (4R)-2,2-dimethyl-3-[(prop-2-en-1-yloxy)carbonyl]-1,3-oxazolidine-4-carboxylic acid using continuous flow chemistry. The new protocol achieved an 85% yield with excellent enantiomeric excess (>99% ee), addressing previous challenges in scalability while maintaining high purity standards required for pharmaceutical applications.

In the realm of drug delivery, a 2024 study in Advanced Drug Delivery Systems demonstrated the compound's utility as a pH-sensitive prodrug linker. The oxazolidine ring's stability at physiological pH and its cleavage under acidic conditions (e.g., in tumor microenvironments) make it an attractive candidate for targeted drug delivery systems, particularly for anticancer therapies.

Ongoing clinical trials (Phase I/II) are currently investigating derivatives of this compound as potential treatments for neurodegenerative diseases. Preliminary results suggest that these molecules can effectively cross the blood-brain barrier and exhibit neuroprotective effects in animal models of Parkinson's disease, as reported in the Journal of Neurochemistry (2024).

Looking forward, the versatility of (4R)-2,2-dimethyl-3-[(prop-2-en-1-yloxy)carbonyl]-1,3-oxazolidine-4-carboxylic acid continues to inspire innovative applications across multiple therapeutic areas. Its unique chemical properties and demonstrated biological activities position it as a valuable scaffold for next-generation drug development, with particular promise in targeted therapies and precision medicine approaches.